Cas no 2460740-57-0 (rac-methyl (2R,3R)-3-methylpiperazine-2-carboxylate dihydrochloride, cis)

• Product Name: rac-methyl (2R,3R)-3-methylpiperazine-2-carboxylate dihydrochloride, cis
• CAS No: 2460740-57-0
• MF: C₇H₁₆Cl₂N₂O₂
• MW: 231.120140075684
• MDL: MFCD32703176
• CID: 5327529
• PubChem ID: 154851458
• Update Time: 2025-06-14

rac-methyl (2R,3R)-3-methylpiperazine-2-carboxylate dihydrochloride, cis Chemical and Physical Properties

Names and Identifiers

• Z4523300238
• Methyl (2R,3R)-3-methylpiperazine-2-carboxylate;dihydrochloride
• rac-methyl (2R,3R)-3-methylpiperazine-2-carboxylate dihydrochloride
• rac-methyl (2R,3R)-3-methylpiperazine-2-carboxylate dihydrochloride, cis

• MDL： MFCD32703176
• Inchi： 1S/C7H14N2O2.2ClH/c1-5-6(7(10)11-2)9-4-3-8-5;;/h5-6,8-9H,3-4H2,1-2H3;2*1H/t5-,6-;;/m1../s1
• InChI Key： CNZYVCIQDFLHIU-BNTLRKBRSA-N
• SMILES： Cl.Cl.O(C)C([C@H]1[C@@H](C)NCCN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 149
• Topological Polar Surface Area: 50.4

Additional information on rac-methyl (2R,3R)-3-methylpiperazine-2-carboxylate dihydrochloride, cis

Research Brief on rac-methyl (2R,3R)-3-methylpiperazine-2-carboxylate dihydrochloride, cis (CAS: 2460740-57-0)

The compound rac-methyl (2R,3R)-3-methylpiperazine-2-carboxylate dihydrochloride, cis (CAS: 2460740-57-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral piperazine derivative is being explored for its potential applications in drug discovery, particularly as a building block for novel therapeutics targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have focused on its stereochemical properties, synthetic pathways, and biological activity, positioning it as a promising candidate for further development.

Recent synthetic efforts have optimized the production of rac-methyl (2R,3R)-3-methylpiperazine-2-carboxylate dihydrochloride, cis, with improved yields and purity. Researchers have employed asymmetric synthesis techniques to isolate the desired stereoisomer, ensuring high enantiomeric excess. The compound's stability under physiological conditions has been confirmed through in vitro studies, making it suitable for further pharmacological evaluation. Additionally, its solubility and bioavailability profiles have been characterized, providing critical data for formulation development.

In terms of biological activity, preliminary studies indicate that rac-methyl (2R,3R)-3-methylpiperazine-2-carboxylate dihydrochloride, cis exhibits moderate affinity for specific neurotransmitter receptors, including serotonin and dopamine receptors. This suggests potential applications in treating psychiatric disorders such as depression and schizophrenia. Furthermore, its structural similarity to known antimicrobial agents has prompted investigations into its efficacy against drug-resistant bacterial strains, with early results showing promising in vitro activity against Gram-positive pathogens.

Ongoing research is also exploring the compound's mechanism of action at the molecular level. Computational modeling and X-ray crystallography studies have provided insights into its binding interactions with target proteins, facilitating the design of derivatives with enhanced potency and selectivity. Collaborative efforts between academic and industrial researchers are underway to advance this compound into preclinical development, with a focus on optimizing its pharmacokinetic properties and minimizing potential off-target effects.

In conclusion, rac-methyl (2R,3R)-3-methylpiperazine-2-carboxylate dihydrochloride, cis represents a versatile scaffold with multiple therapeutic applications. Its recent advancements in synthesis, characterization, and biological evaluation underscore its potential as a valuable tool in medicinal chemistry. Future research directions include expanding its structural diversity through derivatization and conducting in vivo studies to validate its efficacy and safety profiles. The continued exploration of this compound is expected to yield significant contributions to the development of next-generation pharmaceuticals.